Cas no 127047-77-2 (2-(Acetoxymethyl)-4-iodobutyl Acetate)

• Product Name: 2-(Acetoxymethyl)-4-iodobutyl Acetate
• CAS No: 127047-77-2
• MF: C₉H₁₅IO₄
• MW: 314.117475748062
• CID: 185413
• PubChem ID: 153912
• Update Time: 2025-08-05

2-(Acetoxymethyl)-4-iodobutyl Acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(2-iodoethyl)-, 1,3-diacetate
• 2-(Acetoxymethyl)-4-iodobutyl Acetate
• 2-(2-IODOETHYL)-1,3-PROPANEDIOLDIACETATE
• [2-(acetyloxymethyl)-4-iodobutyl] acetate
• 1-acetoxy-2-acetoxymethyl-4-iodobutane
• 2-acetoxymethyl-4-iodobut-1-yl acetate
• 2-acetoxymethyl-4-iodobutyl acetate
• 2-acetoxymethyl-4-iodo-butyl-1-acetate
• NS00010185
• BBRUXHDMYDKKTH-UHFFFAOYSA-N
• 2-(2-IODOETHYL)-1,3-PROPANEDIOL DIACETATE
• 127047-77-2
• SCHEMBL6916715
• UGI04T2ZSI
• BRL 47539
• EC 411-780-0
• 2-(2-Iodoethyl-1,3-propanediol diacetate
• cis R-138727, (Prasugrel Metabolite)
• FT-0741888
• 4-acetoxy-3-(acetoxymethyl)butyl iodide
• BRL-47539
• Q27291072
• 1,3-Propanediol, 2-(2-iodoethyl)-, 1,3-diacetate
• UNII-UGI04T2ZSI
• 2-ACETOXYMETHYL-4-IODOBUTYL 1-ACETATE
• 1,3-Propanediol, 2-(2-iodoethyl)-, diacetate
• DTXSID70155394

• Inchi： 1S/C9H15IO4/c1-7(11)13-5-9(3-4-10)6-14-8(2)12/h9H,3-6H2,1-2H3
• InChI Key： BBRUXHDMYDKKTH-UHFFFAOYSA-N
• SMILES： ICCC(COC(C)=O)COC(C)=O

Computed Properties

• Exact Mass: 314.00200
• Monoisotopic Mass: 314.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Density: 1.545
• Boiling Point: 329.1°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.504
• PSA: 52.60000
• LogP: 1.55390

2-(Acetoxymethyl)-4-iodobutyl Acetate Security Information

• Hazard Category Code： 22-51/53
• Safety Instruction： 36-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives